2-phenoxy-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)propanamide

• IUPAC Name: N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]-2-phenoxypropanamide
• InChI: InChI=1S/C18H23N3O3/c1-14(24-17-5-3-2-4-6-17)18(22)20-16-11-19-21(13-16)12-15-7-9-23-10-8-15/h2-6,11,13-15H,7-10,12H2,1H3,(H,20,22)
• InChI Key: WMTFKZGWXGYOPY-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CN(N=C1)CC2CCOCC2)OC3=CC=CC=C3
• Molecular Formula: C18H23N3O3
• Molecular Weight: 329.4 g/mol

Description

2-phenoxy-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)propanamide is a synthetic compound that has been extensively studied for its potential use in scientific research. It is a member of the pyrazole family of compounds, which are known for their diverse biological activities.

Scientific Research Applications

Synthesis and Biological Evaluation

The chemical compound 2-phenoxy-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)propanamide, due to its complex structure, is likely involved in research focusing on the synthesis and biological evaluation of novel organic compounds. For example, Kendre et al. (2015) synthesized a series of pyrazole, isoxazole, benzoxazepine, benzothiazepine, and benzodiazepine derivatives for evaluation as antimicrobial and anti-inflammatory agents, demonstrating the compound's relevance in developing new therapeutic agents (Kendre, Landge, & Bhusare, 2015).

Molecular Structure and Spectroscopy

Research into the molecular structure and spectroscopy of related compounds is crucial for understanding their chemical behavior and potential applications. Viji et al. (2020) performed molecular docking and quantum chemical calculations on a similar compound, providing insights into its molecular structure, vibrational spectra, and intramolecular charge transfer, which are essential for its biological efficacy and potential as a therapeutic agent (Viji, Balachandran, Babiyana, Narayana, & Saliyan, 2020).

Antioxidant and Pharmacological Activities

The exploration of antioxidant and pharmacological activities is another significant area of research. Narule, Gaidhane, & Gaidhane (2015) investigated the antioxidant and pharmacological activities of phenothiazine derivatives, highlighting the potential of compounds with similar structures in medical applications, particularly in psychiatry and neurology, as well as their use in material science and biochemistry (Narule, Gaidhane, & Gaidhane, 2015).

Coordination Chemistry and Material Science

The field of coordination chemistry and material science also benefits from research on compounds like 2-phenoxy-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)propanamide. For instance, Strianese et al. (2011) explored the coordination behavior and reactivity of related ligands in metal complexes, which has implications for the development of new materials with specific magnetic, optical, or catalytic properties (Strianese, Milione, Bertolasi, Pellecchia, & Grassi, 2011).